Cas no 108747-49-5 (3-cyano-3-methylpropanoic acid)

• Product Name: 3-cyano-3-methylpropanoic acid
• CAS No: 108747-49-5
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD19228738
• CID: 4679547
• PubChem ID: 21885602
• Update Time: 2025-06-30

3-cyano-3-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• ss-Cyanbuttersaure
• 3-cyanobutanoic acid
• 3-cyano-butyric acid
• 3-cyano-3-methylpropanoic acid
• F86267
• EN300-200318
• MFCD19228738
• PS-20182
• SCHEMBL1395015
• AKOS006379017
• DTXSID20901025
• 108747-49-5
• NoName_74

• MDL： MFCD19228738
• Inchi： 1S/C5H7NO2/c1-4(3-6)2-5(7)8/h4H,2H2,1H3,(H,7,8)
• InChI Key： AGGHAYYWRVLIQO-UHFFFAOYSA-N
• SMILES： OC(CC(C#N)C)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-cyano-3-methylpropanoic acid

Introduction to 3-cyano-3-methylpropanoic acid (CAS No. 108747-49-5) and Its Emerging Applications in Chemical Biology

3-cyano-3-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 108747-49-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a cyano group and a methyl-substituted carboxylic acid moiety, exhibits a broad spectrum of potential applications in pharmaceutical research, agrochemical development, and material science. Its molecular structure, characterized by a cyano (-CN) functional group attached to a tertiary carbon atom, contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The cyano group in 3-cyano-3-methylpropanoic acid is particularly noteworthy for its ability to participate in various chemical transformations, including nucleophilic addition reactions, condensation reactions, and decarboxylation processes. These reactions are fundamental in the synthesis of more complex molecules, making this compound an indispensable tool in drug discovery and industrial applications. Furthermore, the presence of a methyl group on the alpha carbon of the carboxylic acid enhances its chiral properties, which are increasingly important in the development of enantiomerically pure pharmaceuticals.

In recent years, 3-cyano-3-methylpropanoic acid has been extensively studied for its role in bioconjugation chemistry. The cyano group serves as an effective handle for introducing reactive sites that can be further functionalized via click chemistry or other conjugation strategies. This capability has opened new avenues for the development of targeted therapeutics, including monoclonal antibodies and nucleic acid-based drugs. Additionally, the compound’s compatibility with solid-phase peptide synthesis (SPPS) makes it a valuable building block for constructing peptidomimetics and other bioactive molecules.

One of the most compelling aspects of 3-cyano-3-methylpropanoic acid is its application in the synthesis of advanced materials. The cyano group’s ability to form strong covalent bonds with various substrates has been leveraged in the development of novel polymers and coatings that exhibit enhanced mechanical strength and thermal stability. These materials are particularly relevant in industries requiring high-performance components, such as aerospace and automotive manufacturing. Moreover, the compound’s role as a precursor in the production of specialty chemicals underscores its importance in industrial chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 3-cyano-3-methylpropanoic acid as a key intermediate in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, increasing its utility as a scaffold for developing small-molecule inhibitors. For instance, researchers have explored its use in targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. These studies not only validate its structural versatility but also underscore its therapeutic promise.

The agrochemical sector has also recognized the value of 3-cyano-3-methylpropanoic acid as a precursor for synthesizing novel pesticides and herbicides. Its structural features allow for the design of compounds that exhibit high selectivity towards specific pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that reduce reliance on traditional chemical formulations. By incorporating this compound into agrochemical formulations, scientists aim to create more effective and environmentally friendly solutions for crop protection.

From an industrial perspective, 3-cyano-3-methylpropanoic acid plays a crucial role in fine chemical manufacturing. Its reactivity enables the synthesis of high-value intermediates used in fragrances, dyes, and specialty polymers. The demand for this compound continues to grow as industries seek innovative solutions to meet evolving market needs. Manufacturers are investing in advanced synthetic routes to improve yield and reduce production costs, ensuring that this compound remains accessible for diverse applications.

The growing interest in green chemistry has also influenced the development of processes involving 3-cyano-3-methylpropanoic acid. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high reaction efficiency. Such innovations not only enhance sustainability but also improve economic feasibility for industrial-scale production. These efforts are part of broader initiatives to align chemical manufacturing with environmental stewardship principles.

In conclusion, 3-cyano-3-methylpropanoic acid (CAS No. 108747-49-5) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research, material science, agrochemical development, and industrial chemistry. As our understanding of its properties continues to expand through ongoing research, this compound is poised to play an even greater role in shaping future advancements.